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Compound of Interest

Compound Name: 2-Bromocyclopentane-1,3-dione

Cat. No.: B086840

This document provides immediate, essential safety and logistical information for the handling
and disposal of 2-Bromocyclopentane-1,3-dione. It is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

Hazard Identification and GHS Classification

2-Bromocyclopentane-1,3-dione is a hazardous substance requiring careful handling. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following classifications:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation[1]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)
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The minimum required PPE for handling 2-Bromocyclopentane-1,3-dione is outlined below.
This is based on the known hazards and should be supplemented by a site-specific risk
assessment.

. Specifications and
Body Part PPE Required )
Recommendations

Nitrile or neoprene gloves are

recommended for protection
Hands Chemical-resistant gloves against ketones and esters.[3]

[4] Always inspect gloves for

integrity before use.

A standard lab coat should be

worn to prevent skin contact.

[3] For tasks with a higher risk
Body Laboratory coat ]

of splashes, a chemical-

resistant apron may be

necessary.

Must be worn to protect
against splashes.[3] A face
shield should be used in

Eyes/Face Chemical splash goggles conjunction with goggles when
handling larger quantities or
when there is a significant
splash risk.[3][5]

Handling should be performed
in a chemical fume hood to
avoid inhalation of dust or
Respiratory Use in a well-ventilated area vapors.[2][6] If ventilation is
inadequate, a NIOSH-
approved respirator may be

required.

Operational Plan: Handling Procedures
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Adherence to the following step-by-step procedure is crucial for the safe handling of 2-
Bromocyclopentane-1,3-dione.

e Preparation:

o

Ensure a chemical fume hood is operational and available.

[¢]

Gather all necessary PPE and ensure it is in good condition.

o

Have an emergency plan in place, including the location of the nearest safety shower and
eyewash station.

[e]

Keep a spill kit readily accessible.
e Handling:
o Wear all required PPE before handling the chemical.[2]

o Conduct all weighing and transfers of the solid compound within a chemical fume hood to
minimize inhalation exposure.[2]

o Avoid the formation of dust and aerosols.[2]
o Use non-sparking tools to prevent ignition.[2]
o Do not eat, drink, or smoke in the handling area.[]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[71(8]

o Store in a locked-up area.[?]

Disposal Plan
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Proper disposal of 2-Bromocyclopentane-1,3-dione and its containers is mandatory to
prevent environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of contents to an appropriate treatment

and disposal facility in accordance with

applicable laws and regulations.[2] This typically
Unused or Waste Product ) o )

involves collection in a designated, labeled

hazardous waste container for halogenated

organic compounds.

Any materials that have come into contact with

2-Bromocyclopentane-1,3-dione, such as
Contaminated Materials gloves, weighing paper, and pipette tips, should

be considered contaminated and disposed of as

hazardous waste.

Rinse the container three times with a suitable

solvent. The rinsate should be collected and
Empty Containers disposed of as hazardous waste. The empty

container can then be disposed of according to

institutional guidelines.

Experimental Workflow: Safe Handling of 2-
Bromocyclopentane-1,3-dione
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Caption: Workflow for the safe handling of 2-Bromocyclopentane-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Bromocyclopentane-1,3-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086840#personal-protective-equipment-for-handling-
2-bromocyclopentane-1-3-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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